Cas no 69135-42-8 (1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-)

1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo- structure
69135-42-8 structure
Product Name:1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-
CAS No:69135-42-8
MF:C11H10O5
MW:222.194103717804
CID:1733387
PubChem ID:5242129
Update Time:2025-04-21

1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo-
    • 69135-42-8
    • 8-Hydroxy-3-methyl-1-oxoisochromane-5-carboxylic acid
    • 8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-5-carboxylic acid
    • 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-5-carboxylic acid
    • 3,4-dihydro-8-hydroxy-3-methyl-1 h -2-benzopyran-1-one-5-carboxylic acid
    • 5-Carboxymellein
    • AKOS040734502
    • NCGC00386094-01!8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-5-carboxylic acid
    • Inchi: 1S/C11H10O5/c1-5-4-7-6(10(13)14)2-3-8(12)9(7)11(15)16-5/h2-3,5,12H,4H2,1H3,(H,13,14)
    • InChI Key: QRLBIKRXEQOMSF-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC=C(C(=O)O)C=2CC1C)O)=O

Computed Properties

  • Exact Mass: 222.05282342g/mol
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.8Ų

1H-2-Benzopyran-5-carboxylic acid,3,4-dihydro-8-hydroxy-3-methyl-1-oxo- Related Literature

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